(5-Bromopyrimidin-2-yl)tert-butylcarbamate

• Molecular Formula: C9H12BrN3O2
• Molecular Weight: 274.11 g/mol
• IUPAC Name: (5-bromopyrimidin-2-yl) N-tert-butylcarbamate
• InChI: InChI=1S/C9H12BrN3O2/c1-9(2,3)13-8(14)15-7-11-4-6(10)5-12-7/h4-5H,1-3H3,(H,13,14)
• InChI Key: VCXJOJNAQYDCKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)OC1=NC=C(C=N1)Br

Description

(5-Bromopyrimidin-2-yl)tert-butylcarbamate is a brominated pyrimidine derivative featuring a tert-butyl carbamate group at the 2-position. This compound is synthesized via a multi-step process involving condensation reactions and purification by column chromatography, yielding colorless solids with confirmed structures via LCMS and $^1$H NMR spectroscopy . Its bromine substituent at the 5-position offers a reactive site for further functionalization, such as cross-coupling reactions, making it a valuable intermediate in organic synthesis.

Biological Activity

(5-Bromopyrimidin-2-yl)tert-butylcarbamate is a compound of increasing interest in medicinal chemistry due to its potential biological activities, particularly in the context of inflammation and cellular responses. This article explores its biological activity, mechanisms of action, and implications for therapeutic applications, supported by relevant data and findings from recent research.

Research indicates that (5-Bromopyrimidin-2-yl)tert-butylcarbamate acts primarily as an inhibitor of the NLRP3 inflammasome pathway. This pathway is pivotal in regulating inflammatory responses, especially in macrophages. The compound has demonstrated the ability to inhibit pyroptosis and the release of interleukin-1 beta (IL-1β) in LPS/ATP-stimulated human macrophages, highlighting its potential role in treating inflammatory diseases.

In Vitro Studies

In vitro studies have provided significant insights into the biological activity of this compound. The following table summarizes key findings regarding its effects on pyroptosis and IL-1β release:

Concentration (µM)	Pyroptosis Inhibition (%)	IL-1β Release Inhibition (%)
10	24.9 ± 6.3	19.4 ± 0.4
50	29.1 ± 4.8	Not reported

These results indicate a concentration-dependent effect where higher concentrations lead to increased inhibition of both pyroptosis and IL-1β release, suggesting therapeutic implications for conditions characterized by excessive inflammation.

Case Studies and Research Findings

Several studies have explored the biological activity of (5-Bromopyrimidin-2-yl)tert-butylcarbamate:

• Inflammation Modulation : A study focused on the compound's ability to modulate inflammatory responses in macrophages, demonstrating its efficacy in reducing markers associated with inflammation.
• Enzyme Interaction : Research has shown that this compound can interact with various enzymes, potentially inhibiting their activity and thereby modulating biochemical pathways relevant to disease processes.
• Therapeutic Applications : Given its inhibitory effects on the NLRP3 inflammasome, (5-Bromopyrimidin-2-yl)tert-butylcarbamate is being investigated for potential applications in treating autoimmune diseases and other inflammatory conditions.

Comparison with Similar Compounds

Physicochemical Properties

• Solubility : The hydrazone analogue’s aqueous solubility is enhanced by the polar hydrazone and methoxy groups, whereas the tert-butyl carbamate group in the parent compound may reduce solubility due to hydrophobicity .
• Stability : The fluorinated analogue (C${11}$H${16}$FN$3$O$3$) exhibits higher chemical stability under physiological conditions but poses acute toxicity risks, necessitating stringent handling protocols .